Cas no 2549028-51-3 (8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 2549028-51-3
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5313968
• PubChem ID: 154883351
• Update Time: 2025-08-05

8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 8-Cyclopentyl-2-(4-hydroxy-1-piperidinyl)-5-methylpyrido[2,3-d]pyrimidin-7(8H)-one
• 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• F6754-6939
• 2549028-51-3
• AKOS040724707

• Inchi： 1S/C18H24N4O2/c1-12-10-16(24)22(13-4-2-3-5-13)17-15(12)11-19-18(20-17)21-8-6-14(23)7-9-21/h10-11,13-14,23H,2-9H2,1H3
• InChI Key： JSDJYMYOIAIECI-UHFFFAOYSA-N
• SMILES： OC1CCN(C2=NC=C3C(C)=CC(N(C3=N2)C2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.1±60.0 °C(Predicted)
• pka: 14.50±0.20(Predicted)

Additional information on 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Introduction to 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 2549028-51-3) in Modern Pharmaceutical Research

8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one, identified by the chemical identifier CAS No. 2549028-51-3, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrido[2,3-d]pyrimidine core, has garnered attention due to its structural complexity and potential biological activity. The presence of a cyclopentyl group and a hydroxypiperidine moiety introduces unique pharmacophoric elements that make this compound a promising candidate for further investigation in drug discovery.

The pyrido[2,3-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactive molecules targeting various therapeutic pathways. Its fused ring system provides a rigid framework that can interact favorably with biological targets, while the substituents attached to it modulate its pharmacological properties. In the case of 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one, the cyclopentyl group enhances lipophilicity, which is crucial for membrane permeability and binding affinity to proteins. Additionally, the 4-hydroxypiperidine moiety introduces a hydrogen bond donor and acceptor site, improving interactions with biological targets such as enzymes and receptors.

Recent advancements in pharmaceutical research have highlighted the importance of multitargeted drugs that can modulate multiple pathways simultaneously. The structural features of 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one make it an attractive candidate for such an approach. Studies have shown that compounds with similar scaffolds exhibit activity against multiple diseases, including cancer and inflammatory disorders. The hydroxypiperidine group, in particular, has been implicated in the inhibition of kinases and other enzymes involved in disease progression.

The synthesis of 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the pyrido[2,3-d]pyrimidine core, followed by functionalization with the cyclopentyl and hydroxypiperidine groups. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity. These methods not only enhance the yield but also minimize unwanted side products, ensuring the compound's suitability for further biological evaluation.

In terms of biological activity, preliminary studies on 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one have revealed promising results. The compound has demonstrated inhibitory effects on several enzymes and receptors relevant to cancer therapy. For instance, it has shown potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cells and contribute to tumor growth and metastasis. Additionally, its interaction with other therapeutic targets suggests its utility in treating not only cancer but also inflammatory diseases.

The hydroxypiperidine moiety plays a critical role in these interactions by forming hydrogen bonds with key residues in the target proteins. This interaction is essential for achieving high affinity and specificity. Computational studies using molecular docking have further validated these findings by predicting favorable binding modes between 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one and its target proteins. These studies provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

Given its promising profile, 8-cyclopentyl-2-(4-hydroxypiperidin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is being explored in preclinical studies to assess its safety and efficacy. These studies are crucial for understanding how the compound behaves in vivo and for identifying potential adverse effects before it can be considered for clinical trials. The integration of computational modeling with experimental data has accelerated this process significantly. By leveraging machine learning algorithms to predict pharmacokinetic properties and toxicity profiles early in drug development can save considerable time and resources.

The future prospects of 8-cyclopentyl-2-(4-hydroxypiperidin-1-y l)-5-methyl -7 H , 8 H - py rid o [ 2 , 3 - d ] p y rim id i n - 7 - o ne are bright given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory discovery to a viable drug candidate.

In conclusion, 8 - cyc lo p en t y l - 2 - ( 4 - hy dro x y p i per i di ne - 1 - y l ) - 5 - me t h y l - 7 H , 8 H - p y ri do [ 2 , 3 - d ] p y ri mi d i n - 7 - o ne ( C A S N o . 25490 28 - 51 - 3 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development as a multitargeted drug entity aimed at treating complex diseases such as cancer and inflammation-related disorders.